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Compound of Interest

Compound Name: Dinex

Cat. No.: B1670687

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety, handling, and disposal information for Dinex, also
known as 2-cyclohexyl-4,6-dinitrophenol (CAS Number: 131-89-5). The following procedures
are designed to ensure the safe handling of this compound and to mitigate the risks associated
with its high toxicity. Adherence to these guidelines is essential for the protection of all
personnel and the environment.

Summary of Chemical Safety Information

Dinex is a yellow crystalline solid that is highly toxic if ingested, inhaled, or in contact with skin.
[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2] The primary hazards
associated with Dinex are acute toxicity and environmental damage.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1670687?utm_src=pdf-interest
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
http://cdn.chemservice.com/product/msdsnew/External/English/N-10331%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
http://cdn.chemservice.com/product/msdsnew/External/English/N-10331%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source

Chemical Name 2-cyclohexyl-4,6-dinitrophenol PubChem

Synonyms Dinex, DNOCHP, Pedinex PubChem

CAS Number 131-89-5 PubChem

Molecular Formula C12H14N205 LGC Standards[3]

Molecular Weight 266.25 g/mol LGC Standards|[3]
Appearance Yellow crystalline solid PubChem[1], ChemyData[4]
Melting Point 107.2 °C (225 °F) NOAACAMES Chemicalsto)

PubChem[1]

Water Solubility

15 mg/L at 25 °C

ChemicalBook[1]

GHS Hazard Statements

H301: Toxic if swallowedH311:
Toxic in contact with skinH331.:
Toxic if inhaledH410: Very toxic
to aquatic life with long lasting

effects

PubChem[1], Chem Service[2]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of personal protective equipment. The

following table outlines the minimum required PPE for handling Dinex.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.lgcstandards.com/KG/en/2-Cyclohexyl-4-6-dinitrophenol/p/TRC-C990029?queryID=28f8c5ccbfc3fee580218d9f6b2eb1e9
https://www.lgcstandards.com/KG/en/2-Cyclohexyl-4-6-dinitrophenol/p/TRC-C990029?queryID=28f8c5ccbfc3fee580218d9f6b2eb1e9
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
https://chemydata.com/en/Chemical/Summary/CAS/131-89-5
https://cameochemicals.noaa.gov/chemical/3290
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
https://pubchem.ncbi.nlm.nih.gov/compound/Dowspray%2017
http://cdn.chemservice.com/product/msdsnew/External/English/N-10331%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE Specifications

Nitrile or neoprene gloves.
Hands Chemical-resistant gloves Inspect for tears or holes

before and after use.

Must be worn at all times in the
Safety glasses with side laboratory. A face shield is
Eyes/Face ) ) )
shields or a face shield recommended when there is a

risk of splashing.

Laboratory coat or chemical-
Body ) Should be fully buttoned.
resistant apron

If ventilation is inadequate, a
Use in a well-ventilated area or  NIOSH-approved respirator
Respiratory with local exhaust ventilation with appropriate cartridges for
(fume hood) organic vapors and
particulates should be used.

Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step procedures is mandatory when working with Dinex.

Handling Procedure

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Locate the nearest emergency eyewash station and safety shower.

» Ventilation: All handling of Dinex, including weighing and solution preparation, must be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

» Dispensing: When weighing the solid material, use a spatula and handle it carefully to avoid
generating dust.

¢ Solution Preparation: When preparing solutions, slowly add the solid Dinex to the solvent to
avoid splashing.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Spill Management: In case of a spill, immediately evacuate the area and alert others. For
small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it
in a sealed container for disposal. Do not use combustible materials like paper towels to
clean up spills of oxidizing agents.[5] For large spills, contact your institution's environmental
health and safety department.

« Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water. Decontaminate all surfaces and equipment that may have come into contact with
Dinex.

Disposal Plan

All waste containing Dinex must be treated as hazardous waste and disposed of according to
institutional and local regulations.

» Waste Collection: Collect all solid and liquid waste containing Dinex in clearly labeled,
sealed, and compatible containers.

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "2-cyclohexyl-4,6-dinitrophenol," and the associated hazards (e.g., "Toxic,"
"Environmental Hazard").

o Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety department. Do not dispose of Dinex down the drain or in
regular trash.[2]

Dinex Handling Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://cameochemicals.noaa.gov/chemical/3290
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10331%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Dinex Handling and Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of Dinex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Dinex (2-
cyclohexyl-4,6-dinitrophenol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670687#personal-protective-equipment-for-
handling-dinex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

